Cas no 863637-27-8 (2H-Indazole, 3-(trifluoromethyl)-)

2H-Indazole, 3-(trifluoromethyl)- structure
863637-27-8 structure
Product Name:2H-Indazole, 3-(trifluoromethyl)-
CAS No:863637-27-8
MF:C8H5F3N2
MW:186.133911848068
CID:4252226
PubChem ID:21407816
Update Time:2025-04-24

2H-Indazole, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole, 3-(trifluoromethyl)-
    • 3-(trifluoromethyl)-1H-indazole
    • SCHEMBL4751136
    • DTXSID30613268
    • 863637-27-8
    • F82214
    • 3-trifluoromethyl-indazole
    • MFCD11111669
    • AKOS006306428
    • DTXCID70564023
    • 3-(TRIFLUOROMETHYL)-2H-INDAZOLE
    • 57631-05-7
    • CHEMBL1762737
    • BCP26983
    • EN300-3193108
    • 1H-Indazole, 3-(trifluoromethyl)-
    • DS-16777
    • 3-Trifluoromethyl-1H-indazole
    • DB-072351
    • Inchi: 1S/C8H5F3N2/c9-8(10,11)7-5-3-1-2-4-6(5)12-13-7/h1-4H,(H,12,13)
    • InChI Key: PJVACBOIQLBALV-UHFFFAOYSA-N
    • SMILES: FC(C1=C2C=CC=CC2=NN1)(F)F

Computed Properties

  • Exact Mass: 186.04048265Da
  • Monoisotopic Mass: 186.04048265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų
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